
Diisobutyl Succinate (CAS 925-06-4): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisobutyl succinate

Cat. No.: B1581793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of

Diisobutyl succinate (CAS 925-06-4), a versatile diester with applications across various

industries. This document consolidates key physicochemical data, safety information, and

experimental protocols to support research and development activities.

Core Physicochemical Properties
Diisobutyl succinate is a clear, colorless liquid with a faint, fruity odor. It is a diester formed

from the esterification of succinic acid with isobutanol.[1][2] Its key physical and chemical

properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₂₂O₄ [2][3]

Molecular Weight 230.3 g/mol [2][3]

CAS Number 925-06-4 [2]

Boiling Point 252.6 °C at 760 mmHg [2][3]

Density 0.982 g/cm³ [2][3]

Flash Point 109.8 °C [2]

Refractive Index 1.434 [2]

Vapor Pressure 0.0192 mmHg at 25°C [2]

Water Solubility
55.61 mg/L at 25 °C

(estimated)
[4]

LogP (o/w) 3.004 (estimated) [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Diisobutyl
succinate. While detailed spectra are best sourced from dedicated databases, general

information is as follows:

¹H NMR & ¹³C NMR: Data available in various spectral databases.

Mass Spectrometry (GC-MS): Spectral data is available through the NIST Mass

Spectrometry Data Center.[5]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.[5]

Experimental Protocols
Synthesis of Diisobutyl Succinate from Succinic
Anhydride and Isobutanol
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A common laboratory-scale synthesis of Diisobutyl succinate involves the reaction of succinic

anhydride with isobutanol.[6]

Materials:

Succinic anhydride (25 g, 250 mmol)

Isobutyl alcohol (isobutanol)

100 mL pear-shaped round bottom flask

Condenser

Drying tube

Magnetic stirrer

Oil bath

Procedure:

Weigh 25 g of succinic anhydride and add it to the 100 mL pear-shaped round bottom flask.

Add approximately 5 mL of isobutyl alcohol to the flask.

Fit the flask with a condenser and a drying tube, and begin magnetic stirring of the solution.

Heat an oil bath to approximately 120 °C and place the flask in the heated bath.

The succinic anhydride will melt, and the solution will begin to reflux.

Over the next 30 minutes, slowly add an additional 20 mL of isobutyl alcohol to the refluxing

solution.

After the reaction is complete, evaporate the final solution to dryness in vacuo.

Place the resulting product under a vacuum to remove any residual unreacted isobutanol.
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The purity of the resulting Diisobutyl succinate can be confirmed by ¹H-NMR in CDCl₃, with

reported purity reaching 98.9% and a quantitative yield.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581793#diisobutyl-succinate-cas-number-925-06-4-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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